Cas no 2034284-97-2 (3-(benzenesulfonyl)-N-[[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl]propanamide)

• Product Name: 3-(benzenesulfonyl)-N-[[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl]propanamide
• CAS No: 2034284-97-2
• MF: C₁₉H₂₃FN₄O₃S
• MW: 406.474326372147
• CID: 6432181
• PubChem ID: 91814103
• Update Time: 2025-06-10

3-(benzenesulfonyl)-N-[[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-N-[[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl]propanamide
• N-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)-3-(phenylsulfonyl)propanamide
• AKOS026688491
• F6454-1215
• 2034284-97-2
• 3-(benzenesulfonyl)-N-{[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl}propanamide
• CCG-358457

• Inchi： 1S/C19H23FN4O3S/c20-16-13-22-19(23-14-16)24-9-6-15(7-10-24)12-21-18(25)8-11-28(26,27)17-4-2-1-3-5-17/h1-5,13-15H,6-12H2,(H,21,25)
• InChI Key： AEFCJERKYOJYPA-UHFFFAOYSA-N
• SMILES： C(NCC1CCN(C2=NC=C(F)C=N2)CC1)(=O)CCS(C1=CC=CC=C1)(=O)=O

Computed Properties

• Exact Mass: 406.14748994g/mol
• Monoisotopic Mass: 406.14748994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 101Ų

Additional information on 3-(benzenesulfonyl)-N-[[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl]propanamide

Introduction to 3-(benzenesulfonyl)-N-[[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl]propanamide (CAS No. 2034284-97-2)

3-(benzenesulfonyl)-N-[[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl]propanamide, identified by its CAS number 2034284-97-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This molecule represents a fusion of multiple pharmacophoric elements, making it a promising candidate for further exploration in medicinal chemistry. The structural framework of this compound incorporates a benzenesulfonyl group, a 5-fluoropyrimidin-2-yl moiety, and a piperidin-4-yl substituent, which are strategically positioned to interact with biological targets in a manner that could yield therapeutic benefits.

The benzenesulfonyl group is a well-known pharmacophore in medicinal chemistry, often employed in the design of drugs due to its ability to modulate enzyme activity and receptor binding. In 3-(benzenesulfonyl)-N-[[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl]propanamide, this group is linked to a propamide backbone, which provides additional flexibility and potential for conformational diversity. This structural feature could be exploited to optimize binding interactions with biological targets, thereby enhancing the compound's pharmacological profile.

The presence of the 5-fluoropyrimidin-2-yl moiety adds another layer of complexity to the molecule. Fluorinated pyrimidine derivatives are extensively studied in medicinal chemistry due to their broad range of biological activities, including antiviral, anticancer, and anti-inflammatory properties. The fluorine atom at the 5-position introduces electron-withdrawing effects, which can influence the electronic properties of the ring system and potentially enhance binding affinity to biological targets. Furthermore, the 5-fluoropyrimidin-2-yl group is connected to a piperidine ring through a methyl linkage, forming a piperidin-4-yl substituent. Piperidine derivatives are known for their role in central nervous system (CNS) drugs and have been successfully incorporated into various therapeutic agents.

The overall architecture of 3-(benzenesulfonyl)-N-[[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl]propanamide suggests that it may exhibit multiple modes of action, depending on its interaction with biological targets. The combination of these pharmacophoric elements could make it a versatile scaffold for developing novel therapeutics. For instance, the benzenesulfonyl group might interact with enzymes or receptors, while the 5-fluoropyrimidin-2-yl and piperidin-4-yl moieties could modulate signaling pathways or protein-protein interactions.

In recent years, there has been growing interest in designing molecules that can simultaneously target multiple disease pathways. The structural features of 3-(benzenesulfonyl)-N-[\\[1-(5-fluoropyrimidin-2-y\\])piperidin\\]-4-y\\]methyl]propanamide make it an attractive candidate for such multi-targeted drug discovery efforts. By leveraging the inherent properties of its constituent pharmacophores, this compound could potentially address complex diseases that require intervention at multiple levels.

From a synthetic perspective, the preparation of 3-(benzenesulfonyl)-N-[\\[1-(5-fluoropyrimidin\\]-2-y\\])piperidin\\]-4-y\\]methyl]propanamide involves several key steps that highlight the ingenuity of modern synthetic organic chemistry. The introduction of the benzenesulfonyl group typically requires sulfonylation reactions, which can be performed under various conditions depending on the substrate and desired regioselectivity. The subsequent attachment of the 5-fluoropyrimidin\\]-2-y\\]) moiety likely involves nucleophilic substitution or condensation reactions, while the connection to the piperidine ring would necessitate further functionalization strategies.

The synthesis of such complex molecules often requires careful optimization to ensure high yields and purity. Advanced techniques such as transition metal catalysis, flow chemistry, and automated synthesis platforms can play crucial roles in streamlining these processes. Additionally, computational methods like molecular modeling and virtual screening can aid in predicting the biological activity of potential candidates before they are synthesized in the lab.

Once synthesized, 3-(benzenesulfonyl)-N-[\\[1-(5-fluoropyrimidin\\]-2-y\\])piperidin\\]-4-y\\]methyl]propanamide would undergo rigorous testing to evaluate its pharmacological properties. This includes in vitro assays to assess its interaction with various biological targets, as well as preclinical studies to determine its safety and efficacy in animal models. Such studies are essential for understanding how this compound behaves in a biological system and whether it has the potential to become a viable therapeutic agent.

The potential applications of 3-(benzenesulfonyl)-N-[\\[1-(5-fluoropyrimidin\\]-2-y\\])piperidin\\]-4-y\\]methyl]propanamide are broad and encompass various therapeutic areas. Given its structural complexity and diverse pharmacophoric elements, it could be explored for treating conditions such as cancer, inflammation, neurodegenerative diseases, and infectious disorders. Each target area presents unique challenges and opportunities for drug development.

In conclusion,3-(benzenesulfonyl)-N-[\\[1-(5-fluoropyrimidin\\]-2-y\\])piperidin\\]-4-y\\]methyl]propanamide (CAS No. 2034284-97) is a promising compound with significant potential in pharmaceutical research. Its intricate structure combines multiple pharmacophores that could provide multiple points of interaction with biological targets, making it an exciting candidate for further exploration in drug discovery efforts aimed at addressing complex diseases.